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Compound of Interest

tert-Butyl N-(6-
Compound Name:
hydroxyhexyl)carbamate

Cat. No.: B028197

An In-depth Technical Guide to tert-Butyl N-(6-hydroxyhexyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl N-(6-hydroxyhexyl)carbamate, also frequently referred to as 6-(Boc-amino)-1-
hexanol, is a bifunctional organic compound widely utilized in medicinal chemistry and organic
synthesis.[1][2] Its structure incorporates a hydroxyl group and a carbamate-protected amine,
making it a valuable building block and linker molecule. The tert-butoxycarbonyl (Boc)
protecting group provides a stable, temporary shield for the amine functionality, which can be
selectively removed under acidic conditions. This allows for sequential chemical modifications
at either the hydroxyl or the amine terminus, a critical feature for the synthesis of complex
molecules.

Its primary application lies in its role as a C6 alkyl spacer or linker, enabling the connection of
two different molecular moieties.[1] This property is particularly crucial in the development of
targeted therapeutics, where precise spacing between a targeting ligand and an active payload
is often required. The compound serves as a key intermediate in the synthesis of various
molecules, including fluorescent probes for Heat Shock Protein 90 (Hsp90) and potent
inhibitors of deoxyhypusine synthase.[1]

Chemical and Physical Properties
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The fundamental properties of tert-Butyl N-(6-hydroxyhexyl)carbamate are summarized

below.

Property Value Reference

CAS Number 75937-12-1 [112][3114]

Molecular Formula C11H23NOs3 [3114]

Molecular Weight 217.31 g/mol [31[41[5]

A Light Yellow Oil or Off-white to (121061

earance
PP Pale Solid

Melting Point 36-37 °C [2]

Boiling Point 333.8 °C at 760 mmHg [4]
Insoluble in water; Soluble in

Solubility dichloromethane and ethyl [6]
acetate.
tert-butyl N-(6-

IUPAC Name [31[4]

hydroxyhexyl)carbamate

Synthesis and Experimental Protocols

The most common synthesis of tert-Butyl N-(6-hydroxyhexyl)carbamate involves the

protection of the amino group of 6-amino-1-hexanol using di-tert-butyl dicarbonate (Bocz0).

Experimental Protocol: Synthesis of N-Boc-6-amino-1-

hexanol[2]

e Reactants:

o 6-amino-1-hexanol (50 g, 0.43 mole)

o Di-tert-butyl dicarbonate (93.1 g, 0.43 mole; 98 mL)

o Methylene chloride (350 mL)

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b028197?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4216102.htm
https://prepchem.com/a-n-boc-6-amino-1-hexanol-6/
https://pubchem.ncbi.nlm.nih.gov/compound/4146612
https://lipids.alfa-chemistry.com/product/tert-butyl-n-hydroxyhexyl-cas-75937-12-1-522137.html
https://pubchem.ncbi.nlm.nih.gov/compound/4146612
https://lipids.alfa-chemistry.com/product/tert-butyl-n-hydroxyhexyl-cas-75937-12-1-522137.html
https://pubchem.ncbi.nlm.nih.gov/compound/4146612
https://lipids.alfa-chemistry.com/product/tert-butyl-n-hydroxyhexyl-cas-75937-12-1-522137.html
https://www.sigmaaldrich.com/US/en/product/aldrich/15304
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4216102.htm
https://prepchem.com/a-n-boc-6-amino-1-hexanol-6/
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://prepchem.com/a-n-boc-6-amino-1-hexanol-6/
https://lipids.alfa-chemistry.com/product/tert-butyl-n-hydroxyhexyl-cas-75937-12-1-522137.html
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4146612
https://lipids.alfa-chemistry.com/product/tert-butyl-n-hydroxyhexyl-cas-75937-12-1-522137.html
https://www.benchchem.com/product/b028197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Procedure:

o

A solution of 6-amino-1-hexanol in methylene chloride is prepared in a suitable reaction
vessel.

o The solution is chilled in an ice bath to 5 °C.

o Di-tert-butyl dicarbonate is added to the chilled solution over a period of 5 minutes.

o The ice bath is removed, and the reaction mixture is stirred at room temperature overnight
to allow the reaction to proceed to completion.

o After the reaction is complete, the solvent (methylene chloride) is removed under reduced
pressure (in vacuo).

o The resulting crude product is a pale solid.

* Yield: The crude yield of the titte compound is approximately 92.5 g.[2]

Reactants

. . Process Product
Di-tert-butyl dicarbonate (Boc)20
—
1. Dissolve in CHzCl2 2. Cool to 5°C 3. Stir overnight at RT 4. Remove solvent in vacuo g o tert-Butyl N-(6-hydroxyhexyl)carbamate

Click to download full resolution via product page
Caption: Workflow for the synthesis of tert-Butyl N-(6-hydroxyhexyl)carbamate.

Applications in Drug Development and Research

The bifunctional nature of tert-Butyl N-(6-hydroxyhexyl)carbamate makes it a versatile tool in
the synthesis of complex molecules for pharmaceutical and research applications.
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 Bifunctional Linker: The molecule's core utility is as a linker.[1] The hydroxyl group can
undergo various reactions (e.g., esterification, etherification, or conversion to a leaving group
like iodide) while the amine remains protected. Subsequently, the Boc group can be removed
to expose the primary amine for further conjugation (e.g., amidation). This orthogonal
reactivity is fundamental to multi-step synthesis.

» Synthesis of Bioactive Molecules: It serves as a starting material or intermediate for a range
of bioactive compounds. For instance, it is used to synthesize Hsp90 fluorescent probes,
which are essential tools for studying the Hsp90 chaperone protein, a key target in cancer
therapy.[1] It is also a reactant in the synthesis of analogs of 1-Guanidino-7-aminoheptane
(GC7), which are investigated as potent inhibitors of deoxyhypusine synthase.[1]

o Framework for Drug Candidates: The compound provides a scaffold for building more
complex drug candidates. For example, a derivative, tert-butyl (6-aminohexyl)carbamate, is
reacted with isocyanates to form 1,3-disubstituted ureas.[7] These urea-containing molecules
are potent inhibitors of enzymes like human soluble epoxide hydrolase (sEH), which are
targets for developing alternatives to opioid analgesics.[7]
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Caption: Functional role illustrating the molecule's key reactive sites.

Spectral and Analytical Data

Comprehensive analytical data is available to confirm the structure and purity of tert-Butyl N-
(6-hydroxyhexyl)carbamate.

Data Type Availability / Source Reference

Available from SpectraBase
13C NMR Spectra i [3][8]
(John Wiley & Sons, Inc.)

Mass Spectrometry (GC-MS) Available from PubChem [3]

Safety and Handling

While not classified as hazardous by all reports, appropriate safety precautions should be
taken when handling tert-Butyl N-(6-hydroxyhexyl)carbamate.[3]

o GHS Hazard Statements: According to aggregated data, some notifications include the

following warnings:

o H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[6]19]

o Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[6]

[°]
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o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is typically not required.[6]

e Handling and Storage:

[¢]

Handle in accordance with good industrial hygiene and safety practices.[6][10]

[e]

Avoid formation of dust and aerosols.[9]

o

Store in a dry, cool, and well-ventilated place in a tightly closed container.[6]

[¢]

Incompatible Materials: Avoid strong oxidizing agents.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028197#what-is-tert-butyl-n-6-hydroxyhexyl-
carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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